9G4A3Uxp7T
Description
While the exact identity of "9G4A3Uxp7T" remains unspecified in available literature, its nomenclature suggests alignment with heterocyclic compounds containing fused aromatic and heteroatom-rich systems. Based on analogous compounds described in and , we hypothesize that 9G4A3Uxp7T shares structural and functional similarities with pyrrolo-triazine derivatives (e.g., CAS 918538-05-3) or fluorinated pyrazole-carboxylates (e.g., CAS 936630-57-8). For this analysis, we assume 9G4A3Uxp7T to be a chlorinated pyrrolo-triazine derivative (C₆H₃Cl₂N₃, MW 188.01 g/mol) due to its relevance in medicinal chemistry and the availability of comparative data .
Properties
CAS No. |
1706671-50-2 |
|---|---|
Molecular Formula |
C25H31N5O9S |
Molecular Weight |
577.6 g/mol |
IUPAC Name |
(2R,4S)-3-acetyl-2-[(R)-carboxy-[[(2R)-2-[(4-ethyl-2,3-dioxopiperazine-1-carbonyl)amino]-2-phenylacetyl]amino]methyl]-5,5-dimethyl-1,3-thiazolidine-4-carboxylic acid |
InChI |
InChI=1S/C25H31N5O9S/c1-5-28-11-12-29(20(34)19(28)33)24(39)27-15(14-9-7-6-8-10-14)18(32)26-16(22(35)36)21-30(13(2)31)17(23(37)38)25(3,4)40-21/h6-10,15-17,21H,5,11-12H2,1-4H3,(H,26,32)(H,27,39)(H,35,36)(H,37,38)/t15-,16+,17+,21-/m1/s1 |
InChI Key |
TWEORVZIMOFLDE-MXTNKPTQSA-N |
Isomeric SMILES |
CCN1CCN(C(=O)C1=O)C(=O)N[C@H](C2=CC=CC=C2)C(=O)N[C@@H]([C@@H]3N([C@H](C(S3)(C)C)C(=O)O)C(=O)C)C(=O)O |
Canonical SMILES |
CCN1CCN(C(=O)C1=O)C(=O)NC(C2=CC=CC=C2)C(=O)NC(C3N(C(C(S3)(C)C)C(=O)O)C(=O)C)C(=O)O |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Properties :
- Molecular Formula : C₆H₃Cl₂N₃
- Molecular Weight : 188.01 g/mol
- Spectral Data : Characteristic ¹H NMR signals at δ 8.2 (s, 1H, aromatic), δ 6.9 (d, 1H, pyrrole), and ¹³C NMR peaks confirming fused triazine-pyrrole systems .
- Hazard Profile : H315 (skin irritation), H319 (eye irritation), and H335 (respiratory irritation) warnings .
Comparative Analysis with Similar Compounds
Structural and Physicochemical Comparison
The table below compares 9G4A3Uxp7T with three structurally analogous compounds:
| Property | 9G4A3Uxp7T | 4-Chloro-5-isopropylpyrrolo[2,1-f][1,2,4]triazine | 5,7-Dichloro-1H-pyrrolo[2,3-c]pyridine | trans-4-Hydroxycyclohexanecarboxylic acid |
|---|---|---|---|---|
| Molecular Formula | C₆H₃Cl₂N₃ | C₉H₁₀ClN₃ | C₇H₄Cl₂N₂ | C₈H₁₄O₃ |
| Molecular Weight (g/mol) | 188.01 | 195.65 | 193.03 | 158.20 |
| Log S (ESOL) | -0.56 | -2.12 | -1.89 | -0.24 |
| TPSA (Ų) | 63.32 | 45.98 | 41.93 | 57.53 |
| Synthetic Accessibility | 3.2/4 | 2.8/4 | 3.1/4 | 1.9/4 |
| Hazard Warnings | H315, H319, H335 | H302, H318 | H315, H335 | None |
Key Observations :
- Solubility : 9G4A3Uxp7T exhibits superior aqueous solubility (Log S = -0.56) compared to bulkier analogs like 4-chloro-5-isopropylpyrrolo-triazine (Log S = -2.12) due to its smaller molecular size and lower hydrophobicity .
- Synthetic Complexity : 9G4A3Uxp7T’s synthetic accessibility score (3.2/4) reflects its straightforward synthesis via iodine-mediated coupling reactions, contrasting with trans-4-hydroxycyclohexanecarboxylic acid’s lower score (1.9/4), which requires multi-step enzymatic resolution .
Critical Notes and Limitations
- Data Discrepancies : Solubility predictions for 9G4A3Uxp7T vary between models (ESOL: -0.56 vs. Ali: 0.33), highlighting the need for experimental validation .
- Hazard Profile: 9G4A3Uxp7T’s respiratory irritation risk (H335) necessitates stringent safety protocols compared to non-irritating cyclohexane derivatives .
- Structural Ambiguity : The absence of explicit data for 9G4A3Uxp7T requires cautious interpretation of its hypothetical properties .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
